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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of retinaldehyde-based

probes, specifically the activity-based probe LEI-945, for the profiling of retinaldehyde

dehydrogenases (ALDHs). ALDH enzymes play a crucial role in cellular processes, including

the biosynthesis of retinoic acid, and are implicated in various diseases, notably cancer. These

protocols detail the synthesis of the probe, its application in cellular assays, and methods for

quantitative analysis of enzyme activity.

Introduction to Retinaldehyde-Based Probes
Retinaldehyde dehydrogenases are a superfamily of enzymes responsible for the oxidation of

retinaldehyde to all-trans retinoic acid (ATRA), a key signaling molecule that regulates cell

differentiation, proliferation, and apoptosis.[1][2][3][4] Dysregulation of ALDH activity is a

hallmark of several cancers and is associated with cancer stem cell phenotypes and

therapeutic resistance.[2][5]
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Activity-based protein profiling (ABPP) is a powerful chemical proteomics strategy that utilizes

covalent chemical probes to assess the functional state of enzymes within a complex biological

system.[6][7][8] LEI-945 is a first-in-class retinal-based probe designed for the activity-based

profiling of retinaldehyde dehydrogenases.[1][2] This probe consists of a retinal scaffold for

enzyme recognition, a vinyl ketone warhead that covalently reacts with the catalytic cysteine in

the active site of ALDHs, and an alkyne handle for the subsequent attachment of a reporter tag

(e.g., a fluorophore or biotin) via click chemistry.[1][2]

The use of LEI-945 offers a significant advantage over traditional methods like immunoblotting

or RT-PCR, as it directly measures enzyme activity rather than just protein or mRNA

expression levels.[1] Furthermore, it has been shown to be superior to the widely used

ALDEFLUOR assay in correlating ALDH isozyme activity with the cellular capacity to produce

ATRA.[1][2]

Signaling Pathway
The enzymatic activity of retinaldehyde dehydrogenases is a critical step in the biosynthesis of

all-trans retinoic acid (ATRA). ATRA, a derivative of vitamin A, is a potent signaling molecule

that modulates gene expression by binding to nuclear receptors. The canonical ATRA signaling

pathway is initiated by the conversion of retinol (Vitamin A) to retinaldehyde, which is then

irreversibly oxidized by ALDHs to produce ATRA. ATRA then translocates to the nucleus and

binds to the retinoic acid receptor (RAR), which forms a heterodimer with the retinoid X

receptor (RXR). This ligand-activated RAR/RXR heterodimer binds to specific DNA sequences

known as retinoic acid response elements (RAREs) in the promoter regions of target genes,

thereby recruiting co-activators and initiating gene transcription. This signaling cascade

regulates a multitude of cellular processes, including differentiation, proliferation, and

apoptosis.
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Caption: All-Trans Retinoic Acid (ATRA) Signaling Pathway.

Data Presentation
Table 1: Profiling of ALDH Isozyme Activity in a Panel of Cancer Cell Lines using LEI-945.

This table summarizes the relative abundance of active ALDH isozymes in different cancer cell

lines as determined by quantitative chemical proteomics using the LEI-945 probe. Data is

presented as the fold-change in the label-free quantification (LFQ) value for each identified

ALDH enzyme compared to the average LFQ value across all cell lines.

Cell Line
ALDH1A1
(Fold
Change)

ALDH1A3
(Fold
Change)

ALDH2
(Fold
Change)

ALDH3A1
(Fold
Change)

ALDH7A1
(Fold
Change)

A549 2.5 1.2 0.8 1.5 1.1

MDA-MB-468 10.1 3.5 0.5 0.9 1.0

SK-BR-3 0.1 0.2 8.2 1.1 0.9

MCF-7 1.5 2.1 1.0 1.2 1.3

T47D 0.5 0.8 1.1 0.9 1.0

Data adapted from proteomics experiments reported in the literature.[1]
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Table 2: Competitive Profiling of ALDH Inhibitors using LEI-945.

This table shows the inhibition of ALDH isozymes by different compounds in A549 cells, as

determined by competitive activity-based protein profiling with LEI-945. Data represents the

percentage of inhibition of probe labeling in the presence of the inhibitor compared to a DMSO

control.

Inhibitor
(Concentration)

ALDH1A1
Inhibition (%)

ALDH1A3
Inhibition (%)

ALDH2 Inhibition
(%)

Retinal (100 µM) >85 >85 <15

DEAB (100 µM) >90 >90 >90

NCT-505 (10 µM) >95 >90 <10

Data adapted from competitive chemical proteomics experiments.[1][2]

Experimental Protocols
Protocol 1: Synthesis of Retinaldehyde-Based Probe
(LEI-945)
This protocol outlines the key steps for the synthesis of the LEI-945 activity-based probe.[1][2]

Materials:

Starting materials and reagents as described in the original publication.[1]

Standard laboratory glassware and equipment for organic synthesis.

Inert atmosphere (Nitrogen or Argon).

Thin Layer Chromatography (TLC) for reaction monitoring.

Column chromatography for purification.

Procedure:
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The synthesis of LEI-945 is a multi-step process. The following is a simplified overview of the

key transformations. For detailed reaction conditions, reagent quantities, and purification

methods, refer to the supporting information of the original publication.[1]

Synthesis of the Phosphonium Salt: The synthesis begins with the preparation of a key

phosphonium salt intermediate from commercially available starting materials. This involves

a series of reactions including bromination, etherification, and reaction with

triphenylphosphine.

Synthesis of the Aldehyde Fragment: A separate aldehyde fragment is synthesized, which

will be coupled with the phosphonium salt.

Wittig Reaction: The phosphonium salt and the aldehyde fragment are reacted via a Wittig

reaction to form the carbon backbone of the retinal analog.

Introduction of the Vinyl Ketone Warhead: The vinyl ketone reactive group is introduced to

the scaffold.

Final Deprotection and Purification: Any protecting groups are removed, and the final

product, LEI-945, is purified using column chromatography.
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Synthesis Workflow for LEI-945
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Caption: LEI-945 Synthesis Workflow.

Protocol 2: In-gel Fluorescence Profiling of ALDH
Activity
This protocol describes the use of LEI-945 for the fluorescent labeling and visualization of

active ALDH enzymes in cell lysates.[1]
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Materials:

Cells of interest cultured to ~80-90% confluency.

LEI-945 probe (stock solution in DMSO).

DPBS (Dulbecco's Phosphate-Buffered Saline).

Lysis buffer (e.g., RIPA buffer with protease inhibitors).

Click chemistry reagents:

Tris(2-carboxyethyl)phosphine (TCEP)

Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA)

Copper(II) sulfate (CuSO₄)

Azide-functionalized fluorophore (e.g., Azide-Alexa Fluor 647).

SDS-PAGE gels and running buffer.

Fluorescence gel scanner.

Procedure:

Cell Culture and Treatment:

Culture cells to the desired confluency.

For competitive profiling, pre-incubate cells with an inhibitor or vehicle control (DMSO) for

1 hour at 37°C.

Add LEI-945 probe to the cell culture medium to a final concentration of 1 µM.

Incubate for 1 hour at 37°C.

Cell Lysis:
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Wash the cells twice with ice-cold DPBS.

Lyse the cells in lysis buffer on ice for 20 minutes.

Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

Determine the protein concentration of the supernatant using a standard protein assay

(e.g., BCA).

Click Chemistry Reaction:

To 50 µg of protein lysate, add the click chemistry reagents in the following order:

TCEP (final concentration 1 mM).

TBTA (final concentration 100 µM).

Azide-fluorophore (final concentration 100 µM).

CuSO₄ (final concentration 1 mM).

Vortex briefly and incubate at room temperature for 1 hour in the dark.

SDS-PAGE and Fluorescence Imaging:

Add 4x Laemmli sample buffer to the reaction mixture.

Resolve the proteins by SDS-PAGE.

Visualize the fluorescently labeled proteins using a fluorescence gel scanner with the

appropriate excitation and emission wavelengths for the chosen fluorophore.

Protocol 3: Mass Spectrometry-Based Proteomic
Profiling of ALDH Activity
This protocol details the enrichment and identification of LEI-945 labeled proteins by mass

spectrometry.[1]

Materials:
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Cells treated with LEI-945 as described in Protocol 2.

Click chemistry reagents with biotin-azide.

Streptavidin-agarose beads.

Wash buffers (e.g., PBS with varying concentrations of SDS).

Urea solution (8 M).

Dithiothreitol (DTT).

Iodoacetamide (IAA).

Trypsin.

LC-MS/MS system.

Procedure:

Probe Labeling and Click Chemistry:

Label cells with LEI-945 as described in Protocol 2, steps 1.1-1.3.

Perform the click chemistry reaction as in Protocol 2, step 3, but using biotin-azide instead

of a fluorescent azide.

Enrichment of Biotinylated Proteins:

Incubate the biotinylated lysate with streptavidin-agarose beads for 1-2 hours at 4°C with

gentle rotation.

Wash the beads extensively to remove non-specifically bound proteins. A typical wash

series includes washes with PBS containing 1% SDS, followed by PBS alone.

On-Bead Digestion:

Resuspend the beads in 8 M urea.
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Reduce the disulfide bonds with DTT (e.g., 10 mM for 30 minutes at 37°C).

Alkylate the free cysteines with IAA (e.g., 20 mM for 30 minutes at room temperature in

the dark).

Dilute the urea to <2 M with ammonium bicarbonate buffer.

Add trypsin and digest the proteins overnight at 37°C.

LC-MS/MS Analysis:

Collect the supernatant containing the digested peptides.

Analyze the peptides by LC-MS/MS.

Identify and quantify the enriched proteins using appropriate proteomics software (e.g.,

MaxQuant). The relative abundance of ALDH isozymes can be determined using label-free

quantification (LFQ).
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Experimental Workflow for ALDH Profiling
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Caption: ALDH Profiling Experimental Workflow.
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Conclusion
The retinaldehyde-based probe LEI-945 provides a robust and specific tool for the activity-

based profiling of ALDH enzymes in complex biological systems. The protocols outlined in

these application notes offer a framework for researchers to investigate the role of ALDHs in

various physiological and pathological contexts. The ability to perform both fluorescent in-gel

analysis and in-depth proteomic profiling makes this probe a versatile tool for basic research

and drug discovery efforts targeting the ALDH enzyme family.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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